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Compound of Interest

Compound Name: Zirconium citrate

Cat. No.: B12717205

An In-depth Overview of the Chemical Properties, Synthesis, and Applications of Zirconium
Citrate

This technical guide provides a comprehensive overview of zirconium citrate, a compound
with increasing relevance in various scientific fields, including materials science and drug
development. This document is intended for researchers, scientists, and professionals in the
pharmaceutical industry, offering detailed information on its chemical identity, synthesis
protocols, and potential applications, with a focus on its role in drug delivery systems.

Chemical Identity: CAS Number and Molecular
Formula

There is a notable inconsistency in the reported Chemical Abstracts Service (CAS) numbers
and molecular formulas for zirconium citrate across various chemical databases and
suppliers. This variation likely arises from the different possible stoichiometric ratios between
zirconium and citric acid, as well as the formation of various complex structures. Researchers
should exercise caution and verify the specific form of zirconium citrate they are using.

A summary of the commonly cited identifiers for zirconium citrate is presented below.
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Parameter Reported Values Source(s)
CAS Number 108890-18-2 [1][2]1[3]
22830-18-8 (4105116171

Molecular Formula C24H20028Zr3 [21[7]
C18H15021Zr5~ [1](8]

CeHs07Zr [5][6]

3CeHs07.2r [3]14]

Zirconyl citrate, Citric acid
Synonyms . [41[6][7]
zirconium salt

Physicochemical Properties

Zirconium citrate is typically a white to off-white powder.[2] It is known to be soluble in water.
[2] The melting point can vary, often depending on the degree of hydration, but is generally
above 200 °C.[2]

Synthesis of Zirconium-Citrate Compounds

Several methods for the synthesis of zirconium citrate and related compounds have been
reported. The choice of method can influence the final product's purity and characteristics.

Direct Reaction Method

This method involves the direct reaction of a zirconium salt with citric acid.
Experimental Protocol:

e Azirconium salt, such as zirconium(IV) chloride, is dissolved in an aqueous solution.
« Citric acid is added to the zirconium salt solution.

e The mixture is heated, typically at an elevated temperature, with continuous stirring to
facilitate the reaction.
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e The pH of the solution is a critical parameter and is often controlled to optimize the formation
and stability of the zirconium citrate complex.[2]

Hydrothermal Synthesis

Hydrothermal methods can also be employed to produce zirconium citrate.
Experimental Protocol:

e Zirconium precursors and citric acid are mixed in an aqueous solution.

e The mixture is sealed in an autoclave.

o The autoclave is heated to high temperatures and pressures for a specific duration to
facilitate the crystallization of zirconium citrate.[2]

Synthesis of Ammonium Zirconium Citrate

A related compound, ammonium zirconium citrate, can be synthesized for specific
applications.

Experimental Protocol:

e Anhydrous diammonium citrate (110.8 g) is added to 600 g of a commercially available
agueous ammonium zirconyl carbonate solution (containing 10% by weight of zirconium,
measured as ZrOz).

e The aqueous mixture is heated to 140°F with continuous stirring.
e Heating and agitation are continued until the evolution of carbon dioxide ceases.

e The resulting concentrated solution of ammonium zirconium citrate can be diluted as
needed for its intended application.[9]

Applications in Drug Development

Zirconium-based compounds, particularly those functionalized with citrate, are being explored
as novel drug delivery systems. Their porous nature and the ability to chelate with other
molecules make them suitable candidates for encapsulating and releasing therapeutic agents.
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Zirconium-Based Metal-Organic Frameworks (MOFs) for
Drug Delivery

Citrate can be used to functionalize zirconium-based MOFs, enhancing their properties for drug
delivery applications. These MOFs can encapsulate drugs and release them in a controlled
manner.

Experimental Protocol for Drug Loading and Release (Example with Ciprofloxacin):

e Drug Loading: Synthesized zirconium-based MOFs are dispersed in a solution containing the
drug (e.g., ciprofloxacin). The mixture is stirred for a defined period to allow the drug to be
encapsulated within the pores of the MOFs.

e Drug Release: The drug-loaded MOFs are then placed in a buffered solution at a specific pH
(e.g., physiological pH of 7.4 or other values to simulate different biological environments).

 Aliquots of the solution are withdrawn at regular intervals, and the concentration of the
released drug is measured using techniques such as UV-Vis spectroscopy.[10] This allows
for the determination of the drug release profile over time.

The pH-responsive nature of some zirconium-based MOFs allows for targeted drug release in
specific environments, such as the slightly acidic tumor microenvironment.[10][11]

Toxicity Profile

The toxicity of zirconium and its derivatives is an important consideration for their application in
drug development. While generally considered to have low toxicity, some studies suggest that
prolonged exposure or high concentrations of zirconium nanoparticles can induce oxidative
stress and cell death.[12][13][14] However, studies on sodium zirconium cyclosilicate, a non-
absorbed zirconium compound, have shown it to be acceptable from a
pharmacology/toxicology perspective for oral administration, as it is not absorbed from the
gastrointestinal tract.[15] Further research is needed to fully elucidate the long-term safety
profile of various zirconium citrate complexes.

Visualizations
Synthesis and Drug Delivery Workflow
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The following diagram illustrates a generalized workflow for the synthesis of citrate-
functionalized zirconium-based drug delivery systems and their application.
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Caption: Workflow for synthesis and drug delivery application of zirconium citrate.
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Potential Cellular Fate of Citrate

Once the zirconium citrate complex has delivered its therapeutic payload, the citrate
component will be metabolized. The following diagram illustrates the general metabolic

pathways of citrate within a mammalian cell.
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Caption: Simplified metabolic pathways of citrate in a mammalian cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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